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Compound of Interest

Compound Name: Nickel-Wolfram

Cat. No.: B15470945 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals working with Nickel-Tungsten (Nickel-Wolfram) alloys. This guide provides

immediate, procedural, and step-by-step guidance on the safe handling, operation, and

disposal of these materials, ensuring the well-being of laboratory personnel and the integrity of

your research.

Nickel-tungsten alloys, while valuable in many scientific applications, present potential health

hazards that necessitate stringent safety protocols. The primary risks are associated with the

inhalation of dust or fumes and skin contact, which can lead to allergic reactions, respiratory

issues, and long-term health effects.[1][2][3] Nickel is a known skin sensitizer and is suspected

of causing cancer.[2][4][5] Operations such as cutting, grinding, or welding that generate

airborne particles significantly increase the risk of exposure.[1][3]

Occupational Exposure Limits
Adherence to established occupational exposure limits is critical for minimizing health risks.

The following table summarizes the permissible exposure limits (PELs) and threshold limit

values (TLVs) for nickel and tungsten.
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Organization Substance
Exposure Limit (8-
hour TWA)

Notes

OSHA
Nickel (metal and

insoluble compounds)
1 mg/m³ [6][7]

NIOSH
Nickel (metal and

insoluble compounds)
0.015 mg/m³

Considered a potential

occupational

carcinogen.[6][7]

ACGIH Nickel (elemental)
1.5 mg/m³ (inhalable

particulate matter)
[6]

ACGIH
Nickel (insoluble

inorganic compounds)

0.2 mg/m³ (inhalable

particulate matter)
[6]

OSHA Tungsten 5 mg/m³ [4]

ACGIH Tungsten 5 mg/m³ [4]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan: Step-by-Step Handling
Procedures
To ensure a safe laboratory environment, a systematic approach to handling nickel-tungsten

alloys is essential. The following workflow outlines the necessary steps from preparation to

post-handling procedures.
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Preparation

Handling

Post-Handling

Disposal

Review SDS

Don Appropriate PPE

Ensure Proper Ventilation

Minimize Dust Generation

Use Non-Sparking Tools

Keep in Closed Containers

Clean Work Area

Wash Hands Thoroughly

Store Properly

Label Waste Container

Dispose per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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